Cas no 2648918-59-4 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid
• CAS No: 2648918-59-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5762585
• PubChem ID: 165567204
• Update Time: 2025-05-26

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648918-59-4
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-methylbutanamido]propanoic acid
• EN300-1524610
• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid

• Inchi： 1S/C24H28N2O6/c1-15(23(28)29)26(2)22(27)21(31-3)12-13-25-24(30)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,25,30)(H,28,29)/t15-,21?/m0/s1
• InChI Key： BYPPINDFBONJGW-ZDGMYTEDSA-N
• SMILES： O(C(NCCC(C(N(C)[C@H](C(=O)O)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid

Comprehensive Overview of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid (CAS No. 2648918-59-4)

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid, identified by its CAS No. 2648918-59-4, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acids due to their stability and compatibility with automated peptide synthesizers, aligning with the growing demand for precision in drug development.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This compound’s methoxy-N-methylbutanamido moiety enhances its solubility and bioavailability, addressing common challenges in peptide drug formulation. Searches for “Fmoc amino acid derivatives” or “peptide synthesis reagents” often highlight its relevance in optimizing synthetic pathways for complex peptides, such as those used in oncology and metabolic disorder treatments.

The chiral (2S)-configuration of this compound ensures stereochemical purity, a key factor in developing enantioselective drugs. With the rise of personalized medicine, queries like “chiral building blocks for drug discovery” underscore its importance. Additionally, its CAS No. 2648918-59-4 is frequently referenced in patent literature and academic journals, reflecting its role in cutting-edge research. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, a topic often explored in forums discussing quality control in peptide synthesis.

Beyond pharmaceuticals, this compound’s Fmoc group is pivotal in material science, particularly in designing biofunctionalized surfaces for biosensors. The integration of AI-driven drug design tools has further amplified its utility, as machine learning models predict optimal peptide sequences requiring such protected intermediates. Searches for “green chemistry in peptide synthesis” also highlight efforts to minimize waste during Fmoc deprotection, aligning with sustainable practices.

In summary, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylbutanamidopropanoic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its versatility in drug development, coupled with advancements in automated synthesis platforms, positions it as a cornerstone in modern therapeutic research. As the scientific community continues to explore next-generation peptide drugs, this compound’s significance is poised to grow, answering pressing questions in both academia and industry.